Cas no 1522912-84-0 (3-Amino-5-bromo-6-(1-pyrazolyl)pyridine)

• Product Name: 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine
• CAS No: 1522912-84-0
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD21946474
• CID: 4933072
• Update Time: 2025-06-14

3-Amino-5-bromo-6-(1-pyrazolyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine
• SY289725

• MDL： MFCD21946474
• Inchi： 1S/C8H7BrN4/c9-7-4-6(10)5-11-8(7)13-3-1-2-12-13/h1-5H,10H2
• InChI Key： LGWQJXURGBNMOU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N1C=CC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine

Recent Advances in the Study of 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine (CAS: 1522912-84-0)

3-Amino-5-bromo-6-(1-pyrazolyl)pyridine (CAS: 1522912-84-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and pharmacological properties, making it a focal point for drug discovery efforts.

The compound's unique structural features, including the presence of both amino and bromo substituents, contribute to its versatility as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of novel small-molecule inhibitors, with particular emphasis on its role in modulating protein-protein interactions and enzyme activity. Recent publications highlight its application in the design of inhibitors targeting specific kinases involved in cancer and inflammatory diseases, underscoring its relevance in contemporary drug development.

One of the key advancements in the study of 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine is the optimization of its synthetic route. Recent methodologies have improved yield and purity, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. These synthetic improvements have enabled researchers to generate a library of derivatives, further expanding the compound's potential applications. Additionally, computational modeling studies have provided insights into its binding modes and interactions with biological targets, aiding in the rational design of more potent and selective inhibitors.

Pharmacological evaluations of 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine and its derivatives have demonstrated promising results in preclinical models. For instance, certain analogs have exhibited potent inhibitory activity against key oncogenic kinases, with favorable pharmacokinetic profiles. These findings have spurred further investigation into their therapeutic potential, with several studies exploring their efficacy in combination therapies and their ability to overcome drug resistance mechanisms. The compound's ability to modulate multiple signaling pathways also positions it as a candidate for polypharmacology approaches.

In conclusion, 3-Amino-5-bromo-6-(1-pyrazolyl)pyridine (CAS: 1522912-84-0) represents a valuable scaffold in medicinal chemistry, with growing evidence supporting its role in the development of novel therapeutics. Ongoing research continues to uncover its mechanistic nuances and therapeutic potential, making it a compound of enduring interest in the chemical biology and pharmaceutical communities. Future studies are expected to further refine its applications and explore its utility in addressing unmet medical needs.